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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-acetyl-L-histidine (NAH) is an acetylated derivative of the amino acid L-histidine. It is found
endogenously in various tissues, particularly in the brain and eyes of certain vertebrates where
it may function as an osmolyte.[1][2] In cell culture applications, N-acetylhistidine can serve
multiple roles, including acting as an antioxidant, a pH buffer, or a bioavailable source of
histidine. Proper preparation of stock solutions is critical to ensure experimental reproducibility
and maintain cell health. These application notes provide a detailed protocol for the
preparation, storage, and use of N-acetylhistidine stock solutions in a cell culture setting.

Materials and Equipment

e N-Acetyl-L-histidine powder (CAS: 39145-52-3)

 Sterile, cell culture grade water, Phosphate-Buffered Saline (PBS), or Dimethyl Sulfoxide
(DMSO)

 Sterile conical tubes (15 mL and 50 mL)
« Sterile serological pipettes

e 0.22 um sterile syringe filters
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e Syringes (appropriate volume for filtration)

e Analytical balance

e pH meter (optional, but recommended)

» Vortex mixer

e Water bath or sonicator (optional, for aiding dissolution)[3][4]

e Laminar flow hood (Biological Safety Cabinet Class II)

Sterile, single-use cryovials for aliquots

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and use of N-
acetylhistidine solutions.
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Parameter Value Solvent/Conditions  Source
) ~215.21 g/mol
Molecular Weight N/A [5]
(monohydrate)
Solubility Generally soluble Water [3]
~6.09 g/L Water (Predicted) [6]
Soluble DMSO, Ethanol [3114]
Dependent on solvent
Stock Solution Conc. I0mM-1M and experimental [3]
need
Tightly sealed
Storage (Powder) 2-8°C i [3]
container
-20°C forupto 1 Aliquoted, protected
Storage (Stock Sol.) ) [11[3]
month from light
-80°C forup to 6 Aliquoted, protected e
months from light
) ) Varies by cell line and
Typical Working Conc. 10 uMto 1 mM [3]

application

Note: The response to N-acetylhistidine can be cell-type dependent. It is recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

cell line and experimental endpoint.[3]

Experimental Workflow Diagram
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Caption: Workflow for N-acetylhistidine stock solution preparation and use.
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Detailed Experimental Protocol

This protocol describes the preparation of a 100 mM N-acetylhistidine stock solution in cell
culture grade water.

5.1. Calculation of Mass
o Determine the desired stock concentration (e.g., 100 mM) and final volume (e.g., 10 mL).

o Use the molecular weight (MW) of N-acetylhistidine monohydrate (~215.21 g/mol ) to
calculate the required mass.

o Formula: Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

o Example Calculation: Mass (g) = 0.1 mol/L x 0.01 L x 215.21 g/mol = 0.2152 g

o Therefore, 215.2 mg of N-acetylhistidine is needed for 10 mL of a 100 mM stock solution.
5.2. Dissolution

» Working inside a laminar flow hood, weigh out the calculated mass (215.2 mg) of N-
acetylhistidine powder and transfer it to a sterile 15 mL conical tube.

e Add approximately 8 mL of sterile, cell culture grade water or PBS to the tube.
» Vortex the solution until the powder is completely dissolved.

o Troubleshooting: If solubility issues arise, gentle warming in a 37°C water bath or brief
sonication can aid dissolution.[3][4] The solubility of amino acid derivatives can also be
pH-dependent; adjusting the pH may improve solubility.[3]

5.3. pH Adjustment (Recommended)

e Once dissolved, check the pH of the solution. Since N-acetylhistidine can be slightly acidic, it
is good practice to adjust the pH to ~7.2-7.4 to match physiological conditions and prevent
pH shock to cells.

» Use sterile, low-concentration NaOH or HCI to adjust the pH as needed.
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 Bring the final volume to 10 mL with the sterile solvent. Mix gently.
5.4. Sterilization and Storage

o Draw the solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the syringe.

« Filter the solution directly into a new, sterile 15 mL conical tube. This step is crucial to
remove any potential microbial contamination.[1]

» Dispense the sterile stock solution into smaller, single-use sterile cryovials (e.g., 100 pL or
500 uL aliguots). This practice is highly recommended to prevent degradation from repeated
freeze-thaw cycles.[3]

o Label the aliquots clearly with the compound name, concentration, and date of preparation.

o Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term
storage (up to six months).[1][3]

5.5. Use in Cell Culture
e When ready to use, thaw a single aliquot at room temperature or in a 37°C water bath.

 Dilute the stock solution directly into your cell culture medium to achieve the desired final
working concentration (e.g., for a 1 mM final concentration in 10 mL of media, add 100 pL of
the 100 mM stock).

e Mix the medium gently by swirling before adding it to your cells.

Safety and Handling Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat,
and safety glasses.

o Handle N-acetylhistidine powder in a chemical fume hood or on a balance with appropriate
ventilation to avoid inhalation.
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 All steps involving sterile solutions and cell culture reagents should be performed in a
certified laminar flow hood to maintain sterility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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